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Compound Name: Thallium sulfide

Cat. No.: B1143996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental chemical properties of thallium(I)

sulfide, specifically its molecular formula and weight. The information is presented to support

research and development activities where precise chemical data is paramount.

Molecular Formula and Composition
Thallium(I) sulfide, also known as thallous sulfide, is an inorganic compound with the chemical

formula Tl₂S.[1][2] This formula indicates that each molecule of thallium(I) sulfide is composed

of two thallium (Tl) atoms and one sulfur (S) atom. The thallium in this compound exists in the

+1 oxidation state.[2]

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Based on the atomic weights of thallium and sulfur, the molecular weight of Tl₂S can be

calculated.

The standard atomic weight of Thallium (Tl) is within the range of [204.382, 204.385].[3][4] For

the purposes of this calculation, the value of 204.3833 u will be used.[5] The standard atomic

weight of Sulfur (S) is within the range of [32.059, 32.076].[6] A commonly accepted value is

32.066 u.[7]
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The calculation is as follows:

(Atomic Weight of Tl × 2) + Atomic Weight of S = Molecular Weight of Tl₂S

(204.3833 u × 2) + 32.066 u = 408.7666 u + 32.066 u = 440.8326 u

This calculated value is consistent with experimentally determined and published molar

masses. For instance, the molar mass is cited as 440.833 g/mol [1], and the molecular weight

is reported as 440.82 g/mol [8] and 440.83 g/mol .[9]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for thallium(I) sulfide and its

constituent elements are summarized in the table below.

Property Symbol/Formula Value Citations

Compound Properties

Chemical Formula Tl₂S Tl₂S [1][2]

Molar Mass 440.833 g/mol [1]

Molecular Weight 440.82 g/mol [8]

440.83 g/mol [9]

Constituent Elements

Element Tl Thallium

Atomic Weight [204.382, 204.385] u [3][4]

204.3833 u [5]

Element S Sulfur

Atomic Weight [32.059, 32.076] u [6]

32.066 u [7]

Logical Relationship Diagram
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The logical flow for determining the molecular weight of thallium(I) sulfide from its constituent

elements is illustrated below.

Constituent Elements Molecular Formula

Calculation

Final Property

Thallium (Tl)
Atomic Weight: ~204.3833 u

(2 * Atomic Weight of Tl) + (1 * Atomic Weight of S)

x 2

Sulfur (S)
Atomic Weight: ~32.066 u

x 1

Tl₂S

Molecular Weight of Tl₂S
~440.8326 u

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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